![molecular formula C16H16ClNO2S B2544520 (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide CAS No. 2035021-83-9](/img/structure/B2544520.png)
(E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as CPTH or CPTH2 and is known to have various biochemical and physiological effects on the human body.
Scientific Research Applications
(E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide has been extensively studied for its potential applications in the field of cancer research. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the development and progression of cancer. Additionally, CPTH has been found to induce apoptosis in cancer cells, making it a potential candidate for the development of anti-cancer drugs.
Mechanism of Action
The mechanism of action of (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide involves the inhibition of HDACs, which leads to the accumulation of acetylated histones and the activation of tumor suppressor genes. This, in turn, leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide include the inhibition of HDACs, the accumulation of acetylated histones, and the activation of tumor suppressor genes. Additionally, CPTH has been found to induce apoptosis in cancer cells, making it a potential candidate for the development of anti-cancer drugs.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide in lab experiments include its ability to inhibit HDACs and induce apoptosis in cancer cells. However, the limitations of using CPTH in lab experiments include its potential toxicity and the need for further research to determine its efficacy and safety.
Future Directions
There are several future directions for research on (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide. These include the development of more potent and selective HDAC inhibitors, the identification of new targets for anti-cancer drugs, and the investigation of the potential applications of CPTH in other fields such as neurodegenerative diseases and inflammation. Additionally, further research is needed to determine the safety and efficacy of (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide in clinical trials.
Synthesis Methods
The synthesis of (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide involves a multi-step process that includes the reaction of 3-chlorobenzaldehyde with 3-chloropropan-1-ol, followed by the reaction of the resulting compound with thiophene-3-carboxylic acid. The final step involves the reaction of the resulting compound with acryloyl chloride to obtain (E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide.
properties
IUPAC Name |
(E)-N-[3-(3-chlorophenyl)-3-hydroxypropyl]-3-thiophen-3-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO2S/c17-14-3-1-2-13(10-14)15(19)6-8-18-16(20)5-4-12-7-9-21-11-12/h1-5,7,9-11,15,19H,6,8H2,(H,18,20)/b5-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORSNMQKXCAHYSV-SNAWJCMRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(CCNC(=O)C=CC2=CSC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)C(CCNC(=O)/C=C/C2=CSC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(3-(3-chlorophenyl)-3-hydroxypropyl)-3-(thiophen-3-yl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.